3-isopropyl-5-{(Z)-1-[7-methyl-4-oxo-2-(phenylsulfanyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one

• Molecular Formula: C22H19N3O2S3
• Molecular Weight: 453.6 g/mol
• IUPAC Name: (5Z)-5-[(7-methyl-4-oxo-2-phenylsulfanylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H19N3O2S3/c1-13(2)25-21(27)17(30-22(25)28)11-16-19(29-15-7-5-4-6-8-15)23-18-10-9-14(3)12-24(18)20(16)26/h4-13H,1-3H3/b17-11-
• InChI Key: NZCAHWYENQNORT-BOPFTXTBSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C(C)C)SC4=CC=CC=C4)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C(C)C)SC4=CC=CC=C4)C=C1

Description

This compound is a structurally complex organic molecule featuring a thiazolanone core (2-thioxo-1,3-thiazolan-4-one) fused with a pyrido[1,2-a]pyrimidin-4-one scaffold via a Z-configuration methylidene bridge. Key structural elements include:

• Isopropyl substituent at position 3 of the thiazolanone ring.
• 7-Methyl and 2-(phenylsulfanyl) groups on the pyrido-pyrimidine moiety.
• 4-Oxo and thioxo functional groups, contributing to its electrophilic reactivity .

The compound’s synthesis typically involves multi-step organic reactions, such as condensation between thiazolidinone precursors and pyrido-pyrimidine intermediates, often utilizing reagents like Vilsmeier–Haack for formylation steps . Characterization relies on advanced techniques like NMR, IR spectroscopy, and X-ray crystallography (using programs like SHELXL for refinement) .

Biological Activity

The compound 3-isopropyl-5-{(Z)-1-[7-methyl-4-oxo-2-(phenylsulfanyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a thiazole derivative that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including antimicrobial properties, cytotoxicity, and potential therapeutic applications.

Chemical Structure and Properties

The compound's structure features a thiazole ring, which is known for its diverse biological activities. The presence of the isopropyl group and the phenylsulfanyl moiety contributes to its lipophilicity, potentially enhancing its interaction with biological membranes.

Structural Formula

$$\text{C}_{17}\text{H}_{18}\text{N}_4\text{OS}_2$$

Key Functional Groups

• Thiazole ring : Implicated in various biological activities.
• Isopropyl group : May enhance lipophilicity and membrane permeability.
• Phenylsulfanyl group : Known to contribute to the compound's reactivity and interaction with biological targets.

Antimicrobial Activity

Recent studies have shown that compounds similar to 3-isopropyl-5-{(Z)-1-[7-methyl-4-oxo-2-(phenylsulfanyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one exhibit significant antimicrobial properties. For example, derivatives of thiazoles have been reported to possess strong bactericidal effects against various strains of bacteria, including Staphylococcus spp. and Escherichia coli .

Table 1: Antimicrobial Activity of Thiazole Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound A	Staphylococcus aureus	12.5 µg/mL
Compound B	Escherichia coli	25 µg/mL
3-Isopropyl Thiazole	Staphylococcus spp.	TBD

Cytotoxicity Studies

Cytotoxicity assessments have indicated that while some thiazole derivatives exhibit cytotoxic effects on cancer cell lines, others demonstrate selective toxicity towards malignant cells while sparing normal cells. For instance, studies involving similar compounds have shown that they can stimulate cell viability in certain conditions while inhibiting growth in cancerous cells .

Table 2: Cytotoxicity Profile of Thiazole Derivatives

Compound	Cell Line	IC50 (µM)	Effect on Viability
Compound A	L929 (Normal)	>100	No significant effect
Compound B	A549 (Lung Cancer)	30	Inhibitory effect
3-Isopropyl Thiazole	HepG2 (Liver Cancer)	TBD	TBD

The mechanism by which thiazole derivatives exert their biological effects is often linked to their ability to interact with specific cellular targets. For example, the presence of the thioxo group may facilitate interactions with enzymes involved in metabolic pathways or cellular signaling processes. Additionally, the lipophilic nature of the compound may enhance its permeability across cellular membranes, allowing it to reach intracellular targets more effectively.

Potential Targets

• Enzymatic Inhibition : Compounds may inhibit enzymes such as kinases or proteases involved in cancer progression.
• Membrane Interaction : Enhanced interaction with lipid membranes may lead to altered membrane dynamics and cellular signaling.

Case Studies and Research Findings

Several research studies have explored the biological activity of thiazole derivatives similar to the compound . These studies highlight the potential for developing new therapeutic agents based on their structural features and biological profiles.

• Study on Antimicrobial Activity : A study demonstrated that certain thiazole derivatives showed significant activity against resistant bacterial strains, suggesting their potential use as novel antibiotics .
• Cytotoxicity Assessment : Research indicated that specific modifications in the thiazole structure could lead to increased selectivity towards cancer cells over normal cells, highlighting the importance of structural optimization in drug design .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of thiazolidinone-pyrido-pyrimidine hybrids, which are studied for diverse biological activities. Below is a systematic comparison with structurally or functionally related analogs:

Structural Analogues with Thiazolidinone Cores

Compound Name	Key Structural Features	Biological Activity	Key Differences
4-Oxo-thiazolidine derivatives	Thiazolidine ring with oxo group	Antimicrobial activity	Lacks pyrido-pyrimidine core; simpler substituents
(5Z)-5-{[1-Phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]methylidene}-3-cyclohexyl-2-thioxo-1,3-thiazolidin-4-one	Thiazolidinone with pyrazole substituent	Enzyme inhibition	Pyrazole instead of pyrido-pyrimidine; cyclohexyl group
3-(3-Ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene	Ethoxypropyl substituent	Anticancer properties	No fused pyrido-pyrimidine system; shorter alkyl chain

Pyrido-Pyrimidine Derivatives

Compound Name	Key Structural Features	Biological Activity	Key Differences
9-Methyl-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido-pyrimidine core with methyl group	Enzyme inhibition	Lacks thiazolanone moiety; minimal substitution
3-[(Z)-(3-Ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Ethyl-thiazolidinone + piperazine	Antipsychotic potential	Piperazine substituent instead of phenylsulfanyl
2-(Ethylamino)-3-{(Z)-[4-oxo-3-(3-phenylpropyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one	Ethylamino + phenylpropyl chain	Antiviral activity	Bulky phenylpropyl group alters pharmacokinetics

Functional Group-Driven Comparisons

Compound Name	Functional Groups	Impact on Activity
4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride	Triazine + morpholine	Antimicrobial	Triazine ring enables DNA intercalation
3-{(Z)-[3-(1,3-Benzodioxol-5-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(diethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	Benzodioxole + diethylamino	Antifungal	Benzodioxole enhances aromatic interactions
Target Compound	Phenylsulfanyl + isopropyl	Anticancer (predicted)	Sulfur atoms may mediate redox interactions

Key Insight: The isopropyl group in the thiazolanone ring likely reduces steric hindrance compared to bulkier substituents (e.g., cyclohexyl or benzodioxole), facilitating target binding .